Cas no 91367-93-0 (2,4,6-trinitrophenol - 4-methoxypyridine (1:1))

• Product name: 2,4,6-trinitrophenol - 4-methoxypyridine (1:1)
• CAS No: 91367-93-0
• MF: C₁₂H₁₀N₄O₈
• MW: 338.22980260849
• CID: 996336
• PubChem ID: 292488

2,4,6-trinitrophenol - 4-methoxypyridine (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trinitrophenol - 4-methoxypyridine (1:1)
• 4-methoxypyridine,2,4,6-trinitrophenol
• Pyridine, 4-methoxy-, picrate
• 91367-93-0
• 2,4,6-trinitrophenol- 4-methoxypyridine(1:1)
• 4-methoxypyridine;2,4,6-trinitrophenol
• DTXSID70303419
• NSC158296
• NSC-158296
• 2,4,6-Trinitrophenol; 4-methoxypyridine (1:1)
• 2,4,6-trinitrophenol-4-methoxypyridine(1:1)
• 2,4,6-trinitrophenol; 4-methoxypyridine

• Inchi： InChI=1S/C6H3N3O7.C6H7NO/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-8-6-2-4-7-5-3-6/h1-2,10H;2-5H,1H3
• InChI Key： HLCAVFUARPJWSU-UHFFFAOYSA-N
• SMILES： COC1=CC=NC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.05
• Monoisotopic Mass: 338.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų

Experimental Properties

• Boiling Point: 303.6°C at 760 mmHg
• Flash Point: 133.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols